Cas no 946245-33-6 (1-benzyl-N-(5-chloro-2-cyanophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide)

• Product Name: 1-benzyl-N-(5-chloro-2-cyanophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide
• CAS No: 946245-33-6
• MF: C₂₀H₁₄ClN₃O₂
• MW: 363.797063350677
• CID: 5503817
• Update Time: 2025-10-28

1-benzyl-N-(5-chloro-2-cyanophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxamide, N-(5-chloro-2-cyanophenyl)-1,2-dihydro-2-oxo-1-(phenylmethyl)-
• 1-benzyl-N-(5-chloro-2-cyanophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide

• Inchi： 1S/C20H14ClN3O2/c21-16-9-8-15(12-22)18(11-16)23-19(25)17-7-4-10-24(20(17)26)13-14-5-2-1-3-6-14/h1-11H,13H2,(H,23,25)
• InChI Key： XITHVLRQRHCTTI-UHFFFAOYSA-N
• SMILES： C1(=O)N(CC2=CC=CC=C2)C=CC=C1C(NC1=CC(Cl)=CC=C1C#N)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 1-benzyl-N-(5-chloro-2-cyanophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide

Introduction to 1-benzyl-N-(5-chloro-2-cyanophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide (CAS No. 946245-33-6)

1-benzyl-N-(5-chloro-2-cyanophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 946245-33-6, belongs to the class of dihydropyridine derivatives, which are well-known for their diverse biological activities and potential therapeutic applications. The molecular structure of this compound features a benzyl group, a chloro-substituted phenyl ring, and a cyano group, all of which contribute to its unique chemical properties and biological interactions.

The pharmacological significance of 1-benzyl-N-(5-chloro-2-cyanophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide lies in its potential to interact with various biological targets. Recent studies have highlighted the compound's ability to modulate enzyme activity and cellular signaling pathways, making it a promising candidate for the development of novel therapeutic agents. Specifically, the presence of the cyano group and the chloro-substituted phenyl ring suggests that this compound may exhibit inhibitory effects on certain enzymes involved in inflammatory and metabolic pathways.

In the realm of drug discovery, dihydropyridine derivatives have been extensively studied due to their structural versatility and biological efficacy. The< strong>benzyl-N-(5-chloro-2-cyanophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide molecule's ability to engage with biological targets at the molecular level has opened up new avenues for therapeutic intervention. For instance, research indicates that this compound may have potential applications in the treatment of neurological disorders by interacting with receptors and ion channels that are dysregulated in conditions such as epilepsy and Alzheimer's disease.

The synthesis of 1-benzyl-N-(5-chloro-2-cyanophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide involves a series of well-defined chemical reactions that highlight the expertise required in medicinal chemistry. The process typically begins with the formation of the dihydropyridine core through cyclization reactions, followed by functional group modifications to introduce the benzyl, chloro-substituted phenyl, and cyano groups. These synthetic steps require precise control over reaction conditions to ensure high yield and purity, underscoring the importance of advanced chemical techniques in pharmaceutical research.

Recent advancements in computational chemistry have further enhanced the understanding of how 1-benzyl-N-(5-chloro-2-cyanophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide interacts with biological targets. Molecular docking studies have revealed that this compound can bind effectively to specific protein pockets, suggesting its potential as an inhibitor or modulator of enzyme activity. These findings are particularly exciting because they provide a rational basis for designing next-generation drugs with improved efficacy and reduced side effects.

The therapeutic potential of dihydropyridine derivatives is further supported by their ability to cross the blood-brain barrier (BBB), a critical factor for treating central nervous system (CNS) disorders. Studies have shown that certain dihydropyridines can efficiently penetrate the BBB, allowing them to exert their effects within the brain. Given these properties, 1-benzyl-N-(5-chloro-2-cyanophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide holds promise as a lead compound for developing treatments for neurological conditions that are currently difficult to address with existing therapies.

In addition to its pharmacological applications, this compound has also attracted interest for its potential role in chemoprevention. Emerging research suggests that dihydropyridine derivatives may be able to modulate pathways associated with cancer cell growth and survival. By targeting specific molecular mechanisms, these compounds could help prevent or slow down tumor progression. While further studies are needed to fully elucidate these effects, the preliminary findings are encouraging and warrant further investigation.

The development of novel pharmaceuticals is an iterative process that involves extensive testing and optimization. In the case of 1-benzyl-N-(5-chloro-2-cyanophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide, researchers are focusing on refining its chemical structure to enhance its bioavailability and reduce potential toxicity. This involves careful consideration of factors such as solubility, stability, and metabolic clearance rates. By leveraging cutting-edge synthetic methodologies and biotechnological tools, scientists aim to develop more effective and safer drug candidates based on this promising scaffold.

The integration of artificial intelligence (AI) into drug discovery has significantly accelerated the identification and optimization of lead compounds like 1-benzyl-N-(5-chloro-2-cyanophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide. AI-driven platforms can predict how different molecular structures will behave biologically, allowing researchers to prioritize promising candidates for experimental validation. This approach not only saves time but also reduces costs associated with traditional trial-and-error methods. As AI continues to evolve, it is expected to play an increasingly pivotal role in shaping the future of pharmaceutical innovation.

The environmental impact of pharmaceutical development is another critical consideration in modern drug discovery. Researchers are increasingly adopting green chemistry principles to minimize waste and reduce energy consumption during synthesis processes. For instance, catalytic methods that promote high selectivity while using fewer resources are being explored as alternatives to traditional multi-step syntheses. These efforts align with broader sustainability goals within the pharmaceutical industry.

In conclusion,< strong>1-benzyl-N-(5-chloro-2-cyanophenyl)-2-o x o -1 , 2 -dih y d ro p y rid ine -3 -car box am ide(CAS No.< strong>946245 -33 -6) represents a significant advancement in medicinal chemistry with far-reaching implications for human health. Its unique molecular structure positions it as a versatile tool for developing new therapeutics across multiple disease areas. As research progresses and new technologies emerge,< strong>this compound is poised to make substantial contributions to global healthcare efforts.